Cas no 1234882-63-3 (N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide)

• Product Name: N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide
• CAS No: 1234882-63-3
• MF: C₁₆H₂₂FN₃O₄S
• MW: 371.426986217499
• CID: 5820219
• PubChem ID: 49682241
• Update Time: 2025-06-03

N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluoro-4-methylphenyl)-N-[(1-methylsulfonylpiperidin-4-yl)methyl]oxamide
• N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide
• F5016-1607
• AKOS024489760
• N1-(3-fluoro-4-methylphenyl)-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide
• VU0629408-1
• 1234882-63-3

• Inchi： 1S/C16H22FN3O4S/c1-11-3-4-13(9-14(11)17)19-16(22)15(21)18-10-12-5-7-20(8-6-12)25(2,23)24/h3-4,9,12H,5-8,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： XRXVIUYEPHMDNR-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(S(C)(=O)=O)CC1)(=O)C(NC1=CC=C(C)C(F)=C1)=O

Computed Properties

• Exact Mass: 371.13150553g/mol
• Monoisotopic Mass: 371.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Additional information on N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide

Professional Introduction to Compound with CAS No. 1234882-63-3 and Product Name: N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide

Compound with the CAS number 1234882-63-3 and the product name N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that contribute to its pharmacological properties, making it a subject of intense research interest.

The 3-fluoro-4-methylphenyl moiety in the compound's name is a critical feature that influences its interactions with biological targets. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity, which are crucial factors in the design of effective pharmaceutical agents. The presence of a methyl group at the para position further modulates the electronic properties of the aromatic ring, potentially affecting the compound's solubility and bioavailability. These structural elements collectively contribute to the compound's unique pharmacokinetic profile.

The 1-methanesulfonylpiperidin-4-yl substituent is another notable feature of this compound, playing a pivotal role in its biological activity. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to form stable hydrogen bonds with biological targets. The methanesulfonyl group introduces a polar, charged moiety that can enhance interactions with proteins and enzymes, thereby influencing the compound's efficacy. This combination of structural features makes N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the 3-fluoro-4-methylphenyl group interacts favorably with aromatic residues in protein binding pockets, while the 1-methanesulfonylpiperidin-4-yl moiety forms critical hydrogen bonds with polar amino acid side chains. These interactions are essential for achieving high binding affinity and selectivity, which are key requirements for effective drug candidates.

The pharmacological potential of this compound has been explored in several preclinical studies. Research indicates that it exhibits significant activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The methyl group at the para position of the aromatic ring appears to enhance solubility, facilitating better absorption and distribution within the body. Additionally, the presence of the fluoro atom contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

In vitro studies have demonstrated that N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide exhibits potent inhibitory effects on key enzymes associated with diseases such as cancer and inflammation. The compound's ability to modulate these enzymatic pathways suggests its potential as a therapeutic agent for conditions characterized by abnormal enzyme activity. Furthermore, its structural features make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance chromatography and spectroscopic methods ensures that the final product meets stringent quality standards required for pharmaceutical applications.

Future research directions include exploring the therapeutic potential of this compound in animal models and human clinical trials. Preliminary findings are encouraging, suggesting that it may offer therapeutic benefits without significant side effects. The compound's favorable pharmacokinetic profile, combined with its potent biological activity, positions it as a strong candidate for further development into a novel therapeutic agent.

The development of new pharmaceutical agents relies heavily on innovative approaches in drug design and discovery. Compounds like N'-(3-fluoro-4-methylphenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]ethanediamide, with their unique structural features and promising biological activity, represent important contributions to this field. As research continues to uncover new applications and refine synthetic methodologies, compounds such as this one will play an increasingly vital role in addressing unmet medical needs.